Cas no 328569-21-7 (1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid)

• Product Name: 1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid
• CAS No: 328569-21-7
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• CID: 1110921
• PubChem ID: 84014565
• Update Time: 2025-06-12

1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid
• 328569-21-7
• AT21774

• Inchi： 1S/C6H5F3N2O2/c1-11-2-3(4(12)13)10-5(11)6(7,8)9/h2H,1H3,(H,12,13)
• InChI Key： VOFDQAKWLOEYHM-UHFFFAOYSA-N
• SMILES： FC(C1=NC(C(=O)O)=CN1C)(F)F

Computed Properties

• Exact Mass: 194.03031189g/mol
• Monoisotopic Mass: 194.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid

Comprehensive Overview of 1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid (CAS No. 328569-21-7)

1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid (CAS No. 328569-21-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique imidazole core and trifluoromethyl functional group, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and drug candidates.

The structural features of 1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid contribute to its versatility. The presence of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Meanwhile, the carboxylic acid moiety provides a reactive site for further derivatization, enabling the synthesis of a wide range of derivatives. These attributes have led to its use in the development of enzyme inhibitors, antimicrobial agents, and other therapeutic compounds.

In recent years, the demand for fluorinated compounds like 1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid has surged due to their unique physicochemical properties. Fluorination is a key strategy in modern medicinal chemistry, as it can improve a molecule's bioavailability, binding affinity, and overall efficacy. This compound aligns perfectly with the growing trend of incorporating fluorine atoms into drug molecules to enhance their performance. As a result, it has become a focal point in the search for next-generation pharmaceutical intermediates.

Beyond pharmaceuticals, 1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid has found applications in agrochemical research. The imidazole scaffold is a common motif in pesticides and herbicides, owing to its ability to interact with biological targets. The addition of the trifluoromethyl group further enhances the compound's activity, making it a promising candidate for the development of new crop protection agents. This dual utility in both human health and agriculture underscores its importance in contemporary chemical research.

From a synthetic perspective, the preparation of 1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid involves multi-step organic transformations. Key steps often include the introduction of the trifluoromethyl group via electrophilic fluorination or nucleophilic substitution, followed by the construction of the imidazole ring. Advances in catalysis and green chemistry have streamlined these processes, making the compound more accessible to researchers. Its synthesis is frequently discussed in academic literature, reflecting its relevance in modern organic synthesis.

The compound's stability and reactivity profile have also made it a subject of interest in material science. Fluorinated imidazole derivatives are known to exhibit unique electronic properties, which can be leveraged in the design of organic semiconductors and photovoltaic materials. As the demand for advanced materials grows, 1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid is poised to play a pivotal role in the development of next-generation functional materials.

In conclusion, 1-methyl-2-(trifluoromethyl)-1H-Imidazole-4-carboxylic acid (CAS No. 328569-21-7) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features, combined with the growing interest in fluorinated compounds, position it as a valuable asset in the quest for innovative solutions in pharmaceuticals, agrochemicals, and material science. As research continues to uncover its full potential, this compound is likely to remain a key player in the advancement of chemical and biological sciences.